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Compound of Interest

Compound Name: Karacoline

Cat. No.: B10774963 Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for handling Karacoline. As

a diterpene alkaloid derived from the Aconitum genus, Karacoline should be handled with

extreme caution due to its potential toxicity.[1][2] The information herein is based on general

principles for managing hazardous research chemicals and should be supplemented by a

comprehensive, substance-specific Safety Data Sheet (SDS) obtained from your supplier.

Understanding the Hazards
Karacoline is a neurotoxin and should be treated as a highly potent and toxic substance.[2]

Diterpene alkaloids from Aconitum species are known for their toxicity, and in the absence of a

complete toxicological profile, Karacoline should be handled with the highest level of

precaution.[1]

Disclaimer: A complete Safety Data Sheet (SDS) for pure Karacoline was not fully accessible

at the time of generating this document. The following guidance is based on general safety

protocols for handling potent alkaloids and available chemical properties. It is mandatory to

obtain and review the complete SDS from your chemical supplier before any handling of this

substance.

Physical and Chemical Properties
A summary of the known physical and chemical properties of Karacoline is provided below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10774963?utm_src=pdf-interest
https://www.benchchem.com/product/b10774963?utm_src=pdf-body
https://www.benchchem.com/product/b10774963?utm_src=pdf-body
https://www.chembk.com/en/chem/Karacoline
https://www.lookchem.com/casno39089-30-0.html
https://www.benchchem.com/product/b10774963?utm_src=pdf-body
https://www.lookchem.com/casno39089-30-0.html
https://www.benchchem.com/product/b10774963?utm_src=pdf-body
https://www.chembk.com/en/chem/Karacoline
https://www.benchchem.com/product/b10774963?utm_src=pdf-body
https://www.benchchem.com/product/b10774963?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10774963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 39089-30-0

Molecular Formula C22H35NO4

Molecular Weight 377.52 g/mol [3]

Appearance Solid Powder

Melting Point 185-186 °C (acetone)

Boiling Point 540.2 ± 50.0 °C (Predicted)

Density 1.30 ± 0.1 g/cm3 (20 ºC, 760 Torr)

Solubility
Moderately soluble in chloroform and acetone;

not well soluble in water.

Storage
Store at 2-8°C in a dark, dry, and sealed

container.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Karacoline. The following table

outlines the minimum PPE requirements for various laboratory tasks.

Task Minimum PPE Requirement

Weighing and Preparing Solutions

Double nitrile gloves, disposable lab coat with

tight cuffs, safety goggles or a face shield, and a

properly fitted N95 or higher-rated respirator.

Routine Handling in Solution
Nitrile gloves, lab coat, and safety glasses with

side shields.

Spill Cleanup

Double nitrile gloves, chemical-resistant gown or

apron, safety goggles and a face shield, and a

respirator with an appropriate chemical

cartridge.

Waste Disposal Nitrile gloves, lab coat, and safety glasses.
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Operational and Handling Plan
Engineering Controls:

All work with solid Karacoline or concentrated solutions must be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Use a dedicated and clearly labeled area for handling Karacoline.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Designate a specific work area within the fume hood.

Weighing: When weighing solid Karacoline, use a balance inside the fume hood. Use anti-

static weighing paper or a tared container to prevent dispersal of the powder.

Dissolving: Add solvent to the solid Karacoline slowly and carefully to avoid splashing.

Ensure the container is appropriately capped before removing it from the fume hood.

Housekeeping: Clean the work area thoroughly after each use. Decontaminate surfaces with

a suitable cleaning agent (e.g., 70% ethanol), though the efficacy of specific decontamination

agents should be confirmed from the SDS.

Transport: When moving solutions of Karacoline, use a secondary container to prevent

spills.

Emergency Procedures
In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet

to the responding medical personnel.
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Emergency Situation Immediate Action

Skin Contact

Immediately remove contaminated clothing.

Flush the affected area with copious amounts of

water for at least 15 minutes.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open.

Inhalation

Move the individual to fresh air at once. If

breathing is difficult or has stopped, provide

artificial respiration, if trained to do so.

Ingestion
Do not induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Spill

Evacuate the immediate area and alert others.

Wearing appropriate PPE, cover the spill with an

inert absorbent material. Carefully collect the

absorbed material into a labeled hazardous

waste container. Decontaminate the spill area.

For large spills, contact your institution's

Environmental Health and Safety (EHS)

department.

Disposal Plan
All waste containing Karacoline must be treated as hazardous waste.

Solid Waste: Collect all contaminated solid waste (e.g., pipette tips, gloves, weighing paper)

in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing Karacoline in a dedicated, sealed, and

clearly labeled hazardous waste container. Do not pour Karacoline waste down the drain.

Decontamination of Glassware: Rinse contaminated glassware with a suitable solvent (e.g.,

ethanol or acetone) and collect the rinse as hazardous liquid waste. Then, wash the

glassware with soap and water.
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Final Disposal: Arrange for the disposal of all hazardous waste through your institution's EHS

office or a licensed hazardous waste disposal service.

Safe Handling Workflow
The following diagram illustrates the logical workflow for safely handling Karacoline, from

preparation to disposal and emergency response.
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Karacoline Safe Handling and Emergency Workflow
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Caption: Workflow for safe handling and emergency response for Karacoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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